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Compound of Interest

Compound Name: TRPM4-IN-1

Cat. No.: B15621012 Get Quote

For researchers and scientists engaged in drug development, the safe handling and

appropriate disposal of chemical compounds like TRPM4-IN-1 are of paramount importance.

Adherence to established protocols is crucial for maintaining laboratory safety and ensuring

environmental protection. This document provides a comprehensive, step-by-step guide for the

proper disposal of TRPM4-IN-1, a potent and selective inhibitor of the TRPM4 cation channel.

Immediate Safety and Disposal Procedures
While a specific Safety Data Sheet (SDS) detailing the disposal of TRPM4-IN-1 is not publicly

available, guidance can be extrapolated from information on similar research compounds and

established laboratory safety principles. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific protocols, as regulations may

vary.

Chemical and Physical Properties of
TRPM4-IN-1

Synonyms CBA, TRPM4 Inhibitor 5

CAS Number 351424-20-9

Molecular Formula C₁₅H₁₁Cl₂NO₄

Molecular Weight 340.2 g/mol

Solubility Soluble in DMSO
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Step-by-Step Disposal Guidance:
Chemical Waste Collection: All materials contaminated with TRPM4-IN-1, including unused

product, solutions, and laboratory consumables (e.g., pipette tips, tubes, gloves), must be

treated as chemical waste.

Containerization: Collect all TRPM4-IN-1 waste in a designated, properly labeled, and

securely sealed container. The container material should be compatible with the solvents

used to dissolve the compound, such as DMSO.

Labeling: The waste container must be clearly labeled as "TRPM4-IN-1 Chemical Waste"

and should also indicate the primary solvent(s) used.

Avoid Environmental Release: Under no circumstances should TRPM4-IN-1 or its solutions

be disposed of down the drain or in regular trash receptacles. Such compounds can be

harmful to aquatic life.[1]

Spill Management: In the event of a spill, immediately contain the material to prevent its

spread. Absorb liquid spills with an inert material, such as vermiculite or dry sand, and place

the absorbent material into the designated chemical waste container.[1]

Professional Disposal: Arrange for the collection and disposal of the chemical waste

container through your institution's EHS-approved hazardous waste disposal service.[1]

These services are equipped to handle and dispose of chemical waste in accordance with

federal, state, and local regulations.[1]

Experimental Protocols
Currently, there are no publicly available, peer-reviewed experimental protocols for the specific

neutralization or deactivation of TRPM4-IN-1 for disposal purposes. The recommended

procedure is to handle it as hazardous chemical waste.
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Caption: Logical workflow for the proper disposal of TRPM4-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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